Cas no 153559-49-0 (Bexarotene)

• Product Name: Bexarotene
• CAS No: 153559-49-0
• Molecular Formula: C₂₄H₂₈O₂
• Molecular Weight: 348.4779
• MDL: MFCD00932428
• CID: 65332
• PubChem ID: 82146

Bexarotene Properties

Names and Identifiers

• Bexarotene
• 4-[1-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)ethenyl]benzoic acid
• Targretin
• 4-(1-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)vinyl)benzoic acid
• Bexaroten
• Lg 1069
• LG 69
• LGD1069
• Targret
• Targretyn
• LGD-1069
• SR-11247
• Lg100069
• SR 11247
• Hsdb 7453
• Targrexin
• LGD 1069
• bexarotenum
• p-(1-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)vinyl)benzoic acid
• 4-[1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethenyl]benzoic acid
• LG 100069
• A61RXM4375
• 4-[1-(3,5,5,8,8-pentamethyl-6,7-dihydronaphthalen-2-yl)ethenyl]benzoic acid
• 4-(1-(5,6,7,8-Tetrahydro-3,5,5,8,
• Bexarotene(LGD-1069)
• 4-(1-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)ethenyl)benzoic acid
• Tox21_302407
• 4-(1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydro-2-naphthyl)ethenyl)benzoic acid
• 166175-31-1
• 4-[1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)vinyl]benzoic acid
• AB01275475_02
• NS00000606
• SR-05000001480
• AB01275475-01
• NCGC00181016-04
• MLS006010146
• SS-4628
• 4-[1-(3,5,5,8,8-pentamethyltetralin-2-yl)ethenyl]benzoic acid
• 4-(1-(5,6,7,8,-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphtalenyl)ethenyl)benzoic acid
• NAVMQTYZDKMPEU-UHFFFAOYSA-N
• BEXAROTENE [VANDF]
• L01XX25
• HMS3655D19
• NSC-783322
• Benzoic acid, 4-(1-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)ethenyl)-
• BEXAROTENE [HSDB]
• SW203810-3
• BEXAROTENE [ORANGE BOOK]
• NCGC00181016-03
• BEXAROTENE [MI]
• AMY24869
• 4-[1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydro-2-naphthyl)ethenyl]benzoic acid
• NCGC00181016-02
• Benzoic acid,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)ethenyl]-
• NSC-747528
• NSC747528
• Bexarotene [USAN:INN:BAN]
• HMS2089L14
• DB00307
• CHEBI:50859
• FT-0657110
• 4-[1-(5,6,7,8,-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphtalenyl)ethenyl]benzoic acid
• NSC 747528
• J-519847
• s2098
• 3-methyl-TTNEB
• Bexarotene [USAN]
• CAS-153559-49-0
• BEXAROTENE [INN]
• MFCD00932428
• BCP9000396
• Bexarotene, >=98% (HPLC)
• NCGC00181016-20
• Tox21_112666_1
• SR-05000001480-2
• CHEMBL1023
• BEXAROTENE [WHO-DD]
• LG-100069
• Bexarotene oral(targretin)
• 4,6-DICHLORO-2,3-DIHYDRO-1H-INDOLEHYDROCHLORIDE
• bexaroteno
• 4-[1-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)ethenyl)benzoic Acid
• B4798
• EN300-19769221
• Tox21_112666
• SR-05000001480-1
• Q418192
• NSC783322
• UNII-A61RXM4375
• 3-methyl TTNEB
• SCHEMBL9025
• DTXSID1040619
• 4-[1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)-vinyl]-benzoic acid
• Ro 26-4455
• 4-(1-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethenyl)benzoic acid
• HMS3747C21
• NSC 741061
• 4k6i
• GTPL2807
• CCG-221823
• BB164246
• SMR001614557
• BCP04099
• Bexarotene (JAN/USAN/INN)
• HY-14171
• A809441
• NCGC00181016-01
• BRD-K92441787-001-02-5
• BCP0726000106
• DTXCID9020619
• BIDD:PXR0021
• HMS3884B07
• 4-[1-(3,5,5,8,8-Pentamethyl-2-5,8-dihydronaphthyl)vinyl]benzoic acid
• SB17341
• Targretin (TN)
• BEXAROTENE (MART.)
• BEXAROTENE [JAN]
• NCGC00255426-01
• 153559-49-0
• CS-0626
• AC-24569
• NCGC00181016-08
• 4-[1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)-vinyl]benzoic acid
• BDBM50032675
• AKOS015902814
• 4-(1-(3,5,5,8,8-pentamethyltetralin-2-yl)ethenyl)benzoic acid
• BEXAROTENE [MART.]
• BEXAROTENE [EMA EPAR]
• D03106
• 4-(1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)vinyl)benzoic acid
• 4-[1-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-ethenyl]benzoic acid
• J-009026
• FT-0702645
• 4-[1-(1,1,4,4,7-pentamethyltetralin-6-yl)vinyl]benzoic acid
• Bexarotene- Bio-X
• DL-298
• NCGC00181016-06
• BRD-K92441787-001-04-1
• 1ST169774
• SBI-0654103.0001

• MDL： MFCD00932428
• InChIKey： NAVMQTYZDKMPEU-UHFFFAOYSA-N
• Inchi： 1S/C24H28O2/c1-15-13-20-21(24(5,6)12-11-23(20,3)4)14-19(15)16(2)17-7-9-18(10-8-17)22(25)26/h7-10,13-14H,2,11-12H2,1,3-6H3,(H,25,26)
• SMILES： O([H])C(C1C([H])=C([H])C(=C([H])C=1[H])C(=C([H])[H])C1C(C([H])([H])[H])=C([H])C2=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C2(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 348.20893g/mol
• Surface Charge: 0
• XLogP3: 7.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 348.20893g/mol
• Monoisotopic Mass: 348.20893g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 26
• Complexity: 551
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Stability Shelf Life: Avoid exposing to high temperatures and humidity after the bottle is opened. Protect from light.
• Dissociation Constants: pKa = 4.2 (carboxylic acid) (est)
• LogP: 6.10370
• PSA: 37.30000
• Merck: 1194
• Refractive Index: 1.555
• Boiling Point: 489.7°C at 760 mmHg
• Melting Point: 220.0 to 225.0 deg-C
• Flash Point: 229.5±23.1 °C
• Solubility: Soluble in DMSO and ethanol
• Color/Form: White crystalline solid
• λmax: 264(MeOH)(lit.)
• Density: 1.042

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids